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Compound of Interest

Compound Name: N-Desethyl amodiaquine-d5

Cat. No.: B563042 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides detailed procedural

guidance for the safe use of N-Desethyl amodiaquine-d5, a deuterated metabolite of the

antimalarial drug Amodiaquine, intended for scientific research and development purposes

only.[1]

Personal Protective Equipment (PPE)
When handling N-Desethyl amodiaquine-d5, a comprehensive approach to personal

protection is crucial to minimize exposure risk. The following PPE is required:

Eye Protection: Chemical safety goggles with side-shields that meet ANSI Z87.1 standards

are mandatory to protect against splashes.[2][3] A face shield should be worn in addition to

goggles when there is a significant risk of splashing.[3]

Hand Protection: Chemically resistant gloves should be worn at all times. Given that specific

glove compatibility data for N-Desethyl amodiaquine-d5 is not available, it is recommended

to use nitrile gloves for incidental contact. For prolonged handling or in case of a spill, heavy-

duty gloves should be used.[2]

Body Protection: A long-sleeved laboratory coat is required. For procedures with a higher risk

of contamination, an impervious or poly-coated gown should be worn.[2][4]
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Respiratory Protection: All handling of the solid compound and preparation of solutions

should be conducted in a certified chemical fume hood to avoid inhalation of dust or

aerosols.[1] If a fume hood is not available, a suitable respirator must be used.

Operational Plan: From Receipt to Disposal
A systematic approach to handling N-Desethyl amodiaquine-d5 ensures safety and maintains

the integrity of the compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The compound should be stored in a tightly sealed container in a well-ventilated area.[1]

Recommended storage is at -20°C for up to one month or -80°C for up to six months for

stock solutions.[5][6]

2. Preparation of Solutions:

All work must be performed in a chemical fume hood.[1]

Before handling, allow the container to equilibrate to room temperature to prevent

condensation.

N-Desethyl amodiaquine-d5 is soluble in DMSO and methanol.

When preparing stock solutions, use the smallest feasible quantity of the compound.

3. Handling during Experiments:

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]
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In case of accidental exposure, follow the first aid measures outlined in the Safety Data

Sheet.[1]

4. Spill Management:

In the event of a spill, evacuate the area and remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection.

Contain the spill using non-combustible absorbent material such as clay or vermiculite.[1]

Collect the absorbed material into a sealed container for hazardous waste disposal.[1]

5. Disposal:

N-Desethyl amodiaquine-d5 and any contaminated materials should be treated as

hazardous waste.

Dispose of the waste through a licensed hazardous material disposal company.[1]

Do not dispose of the compound in sanitary sewers or landfills.[1]

Quantitative Data Summary
Parameter Value Reference

Storage Temperature
-20°C (short-term) or -80°C

(long-term)
[5][6]

Molecular Weight 332.84 g/mol [1][7]

CAS Number 1216894-33-5 [1]
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Caption: Workflow for the safe handling and disposal of N-Desethyl amodiaquine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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